![molecular formula C7H4BrN3O2 B1517218 6-Bromo-8-nitroimidazo[1,2-a]pyridine CAS No. 1031927-16-8](/img/structure/B1517218.png)
6-Bromo-8-nitroimidazo[1,2-a]pyridine
Overview
Description
6-Bromo-8-nitroimidazo[1,2-a]pyridine is a chemical compound with the empirical formula C7H4BrN3O2 and a molecular weight of 242.03 . It is typically provided in solid form .
Molecular Structure Analysis
The InChI code for 6-Bromo-8-nitroimidazo[1,2-a]pyridine is 1S/C7H4BrN3O2/c8-5-3-6(11(12)13)7-9-1-2-10(7)4-5/h1-4H .Chemical Reactions Analysis
While specific chemical reactions involving 6-Bromo-8-nitroimidazo[1,2-a]pyridine are not available, there are studies on related compounds. For example, a Suzuki-Miyaura coupling reaction was studied and optimized from a 8-bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine substrate .Physical And Chemical Properties Analysis
6-Bromo-8-nitroimidazo[1,2-a]pyridine is a solid at room temperature . It has a molecular weight of 242.03 .Scientific Research Applications
Comprehensive Analysis of 6-Bromo-8-nitroimidazo[1,2-a]pyridine Applications
6-Bromo-8-nitroimidazo[1,2-a]pyridine is a compound with a molecular weight of 242.03 and a complex structure that includes bromine, nitrogen, and oxygen groups . This compound has several unique applications in scientific research, particularly in the field of medicinal chemistry. Below is a detailed analysis of its applications, each within its own dedicated section.
Antituberculosis Agent Development: The imidazo[1,2-a]pyridine scaffold has been identified as a significant structure in the development of new antituberculosis agents. Compounds based on this structure have shown activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB). The presence of the bromine and nitro groups in 6-Bromo-8-nitroimidazo[1,2-a]pyridine may contribute to its potential efficacy in this application .
Organic Synthesis Intermediate: As an organic chemical synthesis intermediate, 6-Bromo-8-nitroimidazo[1,2-a]pyridine can be utilized in the synthesis of various complex molecules. Its reactive sites make it a valuable starting material for constructing more elaborate chemical structures used in pharmaceuticals and other applications .
Proteomics Research: In proteomics research, 6-Bromo-8-nitroimidazo[1,2-a]pyridine can be used as a biochemical tool. Its unique properties may allow it to interact with proteins or peptides, which can be useful in understanding protein function and interaction .
Chemical Education: This compound can serve as an excellent example in chemical education, particularly in teaching the principles of heterocyclic chemistry and the reactivity of different functional groups. It provides a practical case study for the synthesis and analysis of complex organic compounds.
Material Science: In material science, the compound’s structure could be explored for the development of new materials with specific properties, such as conductivity or luminescence. The bromine and nitro groups could potentially be involved in creating materials with novel electronic properties.
Drug Prejudice Scaffold: The imidazo[1,2-a]pyridine core is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is a versatile structure that can be modified to create a variety of pharmacologically active molecules .
Safety and Hazards
6-Bromo-8-nitroimidazo[1,2-a]pyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
While specific future directions for 6-Bromo-8-nitroimidazo[1,2-a]pyridine are not available, there are studies on related compounds that could provide insights. For example, a Suzuki-Miyaura coupling reaction was studied and optimized from a 8-bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine substrate, which could potentially be applied to 6-Bromo-8-nitroimidazo[1,2-a]pyridine .
properties
IUPAC Name |
6-bromo-8-nitroimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O2/c8-5-3-6(11(12)13)7-9-1-2-10(7)4-5/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJQWZCOWPZAAFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(C=C(C2=N1)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-8-nitroimidazo[1,2-a]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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